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Compound of Interest

Compound Name: AG1557

Cat. No.: B1665055

A thorough review of available information indicates that "AG1557" is not a chemical substance
but rather the product identifier for the "Augusta Power Plus Jersey 2.0," a piece of athletic
apparel.[1] This clarifies that the request for chemical disposal procedures for AG1557 stems
from a misunderstanding of its identity.

Consequently, the disposal of this product does not fall under hazardous waste regulations that
govern chemical substances in a laboratory setting.[2][3][4][5] Standard non-hazardous waste
disposal protocols are applicable.

Proper Disposal of AG1557 (Augusta Power Plus
Jersey 2.0)

As an item of clothing, the "Augusta Power Plus Jersey 2.0" can be disposed of through regular
municipal waste collection. For institutions or individuals looking for more environmentally
conscious options, textile recycling programs are the recommended route for disposal.

General Chemical Waste Disposal Principles

For researchers and laboratory professionals handling actual chemical waste, it is crucial to
adhere to established safety and regulatory procedures. While not applicable to AG1557, the
following principles serve as a general guide for the proper disposal of laboratory chemicals:

« |dentification and Labeling: All chemical waste must be clearly and accurately labeled with its
contents.[3][4] Abbreviations and trade names should be avoided.
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e Segregation: Incompatible chemicals must be stored and disposed of separately to prevent
dangerous reactions.[3]

o Containerization: Waste should be stored in appropriate, sealed, and leak-proof containers.

[3]14]

e Institutional Procedures: All personnel must follow the specific waste disposal procedures
established by their institution's Environmental Health and Safety (EHS) office.[2][5] This
often involves submitting a waste pickup request.[2][4]

o Empty Containers: The disposal of empty chemical containers should also follow specific
institutional guidelines, which may require triple-rinsing before disposal.[3][6]

The diagram below illustrates a generalized workflow for the proper disposal of chemical waste
in a laboratory setting.
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General Chemical Waste Disposal Workflow
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Disposal Request & Pickup

Submit Online Waste Pickup Request to EHS

Prepare Container for Scheduled Pickup

End: EHS Collects Waste for Final Disposal
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Caption: General Chemical Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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